1-Ethyl-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate
1-Ethyl-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate
Brand Name:
Vulcanchem
CAS No.:
146368-07-2
VCID:
VC0016623
InChI:
InChI=1S/C13H17NO3S/c1-5-14-9(2)13(3,4)11-8-10(18(15,16)17)6-7-12(11)14/h6-8H,5H2,1-4H3
SMILES:
CC[N+]1=C(C(C2=C1C=CC(=C2)S(=O)(=O)[O-])(C)C)C
Molecular Formula:
C13H17NO3S
Molecular Weight:
267.35 g/mol
1-Ethyl-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate
CAS No.: 146368-07-2
Reference Standards
VCID: VC0016623
Molecular Formula: C13H17NO3S
Molecular Weight: 267.35 g/mol
| CAS No. | 146368-07-2 |
|---|---|
| Product Name | 1-Ethyl-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate |
| Molecular Formula | C13H17NO3S |
| Molecular Weight | 267.35 g/mol |
| IUPAC Name | 1-ethyl-2,3,3-trimethylindol-1-ium-5-sulfonate |
| Standard InChI | InChI=1S/C13H17NO3S/c1-5-14-9(2)13(3,4)11-8-10(18(15,16)17)6-7-12(11)14/h6-8H,5H2,1-4H3 |
| Standard InChIKey | UQVWIROBIAWZFW-UHFFFAOYSA-N |
| SMILES | CC[N+]1=C(C(C2=C1C=CC(=C2)S(=O)(=O)[O-])(C)C)C |
| Canonical SMILES | CC[N+]1=C(C(C2=C1C=CC(=C2)S(=O)(=O)[O-])(C)C)C |
| Synonyms | 1-Ethyl-2,3,3-trimethyl-5-sulfo-3H-indolium Inner Salt; |
| PubChem Compound | 9903465 |
| Last Modified | Nov 11 2021 |
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